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Compound of Interest

Compound Name: 1,1-Difluorocyclohexane

Cat. No.: B1205268

Technical Support Center: 1,1-
Difluorocyclohexane

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 1,1-Difluorocyclohexane. The
information is presented in a question-and-answer format to directly address potential issues
encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Difluorocyclohexane and what are its basic properties?

1,1-Difluorocyclohexane is a fluorinated organic compound. Below is a summary of its key
physical and chemical properties.
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Property Value

Chemical Formula CeH1oF2[1]

Molecular Weight 120.14 g/mol [1]

Appearance Colorless to light yellow clear liquid
Boiling Point 101 °C

Flash Point 5°C

Specific Gravity 1.04 (20/20)

CAS Number 371-90-4[1]

Q2: What are the primary hazards associated with 1,1-Difluorocyclohexane?

The primary hazard is its high flammability. It is classified as a highly flammable liquid and
vapor (H225).[2] Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back. Upon combustion, it can produce hazardous decomposition products,
including hydrogen fluoride.

Q3: What personal protective equipment (PPE) should | use when handling this compound?
To ensure safety, the following PPE is recommended:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes and vapors.

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves, such as nitrile or
neoprene. For prolonged contact, consider double-gloving.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.

Q4: How should | properly store 1,1-Difluorocyclohexane?

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and other ignition sources. It is also crucial to store it separately from
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incompatible materials.

Troubleshooting Guides

Problem: My reaction mixture containing 1,1-Difluorocyclohexane has developed an
unexpected color and is producing gas.

o Possible Cause: This could indicate a chemical incompatibility or thermal decomposition.
Although specific reactivity data for 1,1-Difluorocyclohexane is limited, fluorinated organic
compounds may react with strong oxidizing agents, strong bases, and some metals.

e Solution:

o Ensure the reaction is being conducted under an inert atmosphere if required by your
protocol.

o Review your experimental setup to ensure there are no unintended reagents or
contaminants.

o If the reaction is exothermic, ensure adequate cooling is in place. Uncontrolled
temperature increases can lead to decomposition.

o If you suspect a dangerous reaction, cease the experiment, and consult your institution's
safety protocols.

Problem: I'm observing a lower than expected yield in a reaction where 1,1-
Difluorocyclohexane is a solvent or reagent.

e Possible Cause:

o Volatility: Due to its relatively low boiling point (101 °C), you may be losing material if your
apparatus is not properly sealed or if the reaction temperature is too high without an
efficient condenser.

o Moisture Sensitivity: While not explicitly documented for this compound, some fluorinated
compounds can be sensitive to moisture.

e Solution:
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o Ensure all joints in your glassware are properly sealed.
o Use an efficient condenser and maintain an appropriate coolant temperature.

o If moisture sensitivity is a possibility, ensure all glassware is oven-dried and reagents are
anhydrous.

Experimental Protocols
General Protocol for a Reaction Using 1,1-Difluorocyclohexane as a Solvent under Reflux:

e Setup: Assemble a round-bottom flask with a magnetic stir bar, a reflux condenser, and a
drying tube or inert gas inlet.

» Reagents: Charge the flask with the reactants under a nitrogen or argon atmosphere.

¢ Solvent Addition: Add the required volume of 1,1-Difluorocyclohexane to the flask via a

syringe or cannula.

e Heating: Place the flask in a heating mantle and begin stirring. Gradually increase the
temperature to bring the mixture to a gentle reflux (approximately 101 °C).

e Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,
TLC, GC-MS).

o Workup: Once the reaction is complete, cool the mixture to room temperature before
proceeding with the workup.

Safe Handling and Storage Workflow
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Caption: Logical workflow for the safe handling and storage of 1,1-Difluorocyclohexane.

First Aid Measures

+ Inhalation: Move the person to fresh air. If breathing is difficult, trained personnel may
administer oxygen. Seek medical attention.
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» Skin Contact: Immediately flush the skin with plenty of water. Remove contaminated clothing.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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